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Compound of Interest

Compound Name: 7-Azatryptophan
CAS No.: 1137-00-4
Cat. No.: B074794
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 7-Azatryptophan, a fluorescent analog of tryptophan often used in protein structure
and function studies.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for 7-
Azatryptophan. While some safety data sheets may classify it as not a hazardous substance
or mixture, it is crucial to handle all chemicals with care. The following personal protective
equipment (PPE) should be worn:

» Eye Protection: Safety goggles with side-shields.[1][2]
o Hand Protection: Chemical-resistant gloves.[1][2]

o Body Protection: A lab coat is mandatory to protect from accidental spills.[1][2]
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Ensure adequate ventilation in the handling area to avoid inhalation of any dust.[1][3] In case of

accidental contact, follow these first-aid measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes.[3]

» Skin Contact: Wash off with soap and plenty of water.

 Ingestion: Rinse mouth with water and seek immediate medical attention.[1][3]

Quantitative Data Summary

Property Value Source
Molecular Formula C10H11N302 [4115]
Molecular Weight 205.21 g/mol [5]
Physical State Solid, powder [1]

Soluble in 1 M HCI (50 mg/ml)

Solubility th heat
with hea

[6]

Storage Class 11 - Combustible Solids

WGK 3 (highly hazardous to

Water Hazard Class (WGK)
water)

Step-by-Step Disposal Protocol

The disposal of 7-Azatryptophan must comply with federal, state, and local regulations.[7] The

following is a general procedural guide based on standard practices for chemical waste

disposal.

1. Waste ldentification and Segregation:

» Hazard Assessment: Based on its WGK 3 classification, 7-Azatryptophan is considered

highly hazardous to water and should be treated as hazardous waste.

e Segregation: Do not mix 7-Azatryptophan waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[8] Keep it
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separate from incompatible materials such as strong oxidizing agents.[1]
. Waste Collection and Containerization:
Solid Waste:
o Collect unused or expired solid 7-Azatryptophan in its original container if possible.[9]

o If the original container is not available, use a clearly labeled, sealed, and compatible
waste container.[9][10]

o Contaminated materials such as gloves, weigh boats, and wipes should also be collected
as solid hazardous waste.[2][9]

Liquid Waste:

o Collect aqueous solutions containing 7-Azatryptophan in a designated, leak-proof, and
clearly labeled hazardous waste container.[2][8][9]

o Ensure the container has a secure screw-on cap.[8][9]
Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("7-Azatryptophan"), and the associated hazards (e.g., "Combustible
Solid," "Hazardous to Water").[9][10]

. Storage:
Store sealed waste containers in a designated and secure satellite accumulation area.[8][11]
The storage area should be away from ignition sources and incompatible materials.

. Disposal:

Do not dispose of 7-Azatryptophan down the drain or in regular trash.[12]
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» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[9][11]

» Follow all institutional procedures for waste collection requests.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of 7-Azatryptophan.
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Spill Management

In the event of a spill, the following steps should be taken:
o Restrict Access: Immediately alert others in the area and restrict access to the spill location.

+ Containment: For solid spills, prevent the powder from becoming airborne. For liquid spills,
use an inert absorbent material to contain the spill.[2]

¢ Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container.

+ Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials
as hazardous waste.

* Report: Report the spill to your laboratory supervisor and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_Practices_for_Antitrypanosomal_Agents_in_a_Laboratory_Setting.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b074794/docs#proper-disposal-of-7-azatryptophan-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b074794/docs#proper-disposal-of-7-azatryptophan-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b074794/docs#proper-disposal-of-7-azatryptophan-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b074794/docs#proper-disposal-of-7-azatryptophan-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b074794?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

